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Compound of Interest

Compound Name: Carcinine Hydrochloride

Cat. No.: B6321872

For Immediate Release: A comprehensive review of existing experimental data reveals that
both carcinine (B-alanylhistamine) and carnosine (B-alanyl-L-histidine) are potent natural
antioxidants. Their efficacy stems from a multi-pronged defense against oxidative stress,
including the direct scavenging of reactive oxygen species (ROS), chelation of pro-oxidant
metal ions, and inhibition of lipid peroxidation. While both molecules exhibit robust antioxidant
capabilities due to their shared [3-alanyl-imidazole structure, subtle structural differences
influence their biological stability and specific activities. This guide provides a detailed
comparison of their antioxidant performance based on available scientific literature, intended
for researchers, scientists, and professionals in drug development.

Executive Summary of Antioxidant Performance

Carcinine and carnosine demonstrate comparable efficacy in several key areas of antioxidant
activity. Both compounds are proficient scavengers of hydroxyl

« To cite this document: BenchChem. [A Comparative Analysis of the Antioxidant Capacities of
Carcinine and Carnosine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6321872#validating-the-antioxidant-capacity-of-
carcinine-vs-carnosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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